Cas no 898428-55-2 (N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide)

• Product Name: N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide
• CAS No: 898428-55-2
• MF: C₂₅H₂₃N₃O₂
• MW: 397.469025850296
• CID: 5482332
• Update Time: 2025-07-20

N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]-4-phenylbutanamide
• N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide

• Inchi： 1S/C25H23N3O2/c1-18-26-23-15-6-5-14-22(23)25(30)28(18)21-13-8-12-20(17-21)27-24(29)16-7-11-19-9-3-2-4-10-19/h2-6,8-10,12-15,17H,7,11,16H2,1H3,(H,27,29)
• InChI Key： OPDHRMYLNCRINP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2C(=O)C3=C(N=C2C)C=CC=C3)=C1)(=O)CCCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide

Research Briefing on N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide (CAS: 898428-55-2)

In recent years, the compound N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide (CAS: 898428-55-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its quinazolinone core and phenylbutanamide side chain, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide involves a multi-step process that includes the condensation of 2-methyl-3,4-dihydroquinazolin-4-one with an appropriately substituted phenyl derivative, followed by the introduction of the phenylbutanamide moiety. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further research and development. Advanced analytical techniques, such as NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound.

Pharmacological investigations have revealed that N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide exhibits potent inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. In particular, the compound has been shown to selectively target cyclooxygenase-2 (COX-2) and epidermal growth factor receptor (EGFR), both of which are critical mediators in inflammation and cancer progression. Preclinical studies in animal models have demonstrated its efficacy in reducing tumor growth and inflammation with minimal off-target effects, suggesting a favorable safety profile.

Further mechanistic studies have elucidated the compound's mode of action at the molecular level. It appears to bind to the active sites of COX-2 and EGFR, thereby disrupting their enzymatic activity and downstream signaling pathways. This dual-targeting capability makes N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide a promising candidate for the development of multi-targeted therapeutics, particularly for diseases where inflammation and cancer intersect, such as colorectal cancer and rheumatoid arthritis.

Despite these encouraging findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed through further pharmacokinetic and toxicological studies. Recent efforts have focused on structural modifications to enhance the compound's drug-like properties while retaining its biological activity. For instance, the introduction of solubilizing groups or prodrug strategies has been explored to improve its oral bioavailability.

In conclusion, N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide represents a promising lead compound in the quest for novel multi-targeted therapeutics. Its unique chemical structure and potent biological activity make it a valuable subject for ongoing research. Future studies should prioritize the optimization of its pharmacokinetic properties and the evaluation of its efficacy in more complex disease models, paving the way for potential clinical applications.